![molecular formula C24H21ClN4O5 B2373697 3-(1-(2-((3-chlorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide CAS No. 899909-99-0](/img/structure/B2373697.png)
3-(1-(2-((3-chlorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-(2-((3-chlorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C24H21ClN4O5 and its molecular weight is 480.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Properties
Research on derivatives of quinazolinones, which include the compound , has revealed notable antimicrobial and antifungal properties. A study by Desai, Shihora, and Moradia (2007) reported on the synthesis of new quinazolines with potential as antimicrobial agents, highlighting their efficacy against bacteria like Escherichia coli and fungi like Candida albicans (Desai, Shihora, & Moradia, 2007). Similarly, Patel and Shaikh (2011) also synthesized novel quinazolinone derivatives and evaluated them for antimicrobial activity, with some compounds showing significant effects (Patel & Shaikh, 2011).
Antitumor and Anticancer Activity
Al-Suwaidan et al. (2016) synthesized a series of quinazolinones and assessed their antitumor activity, with certain compounds demonstrating substantial efficacy against cancer cell lines (Al-Suwaidan et al., 2016). Tumosienė et al. (2020) also reported on the anticancer activity of quinazolinone derivatives, finding some compounds to be particularly effective against specific cancer cell lines (Tumosienė et al., 2020).
Anticonvulsant Activity
A study by El Kayal et al. (2019) focused on the synthesis and evaluation of quinazolinone derivatives for anticonvulsant activity. They identified compounds that showed promise in experimental models of epilepsy (El Kayal et al., 2019).
Anti-Inflammatory and Analgesic Properties
Research by Debnath and Manjunath (2011) synthesized quinazolinone derivatives and evaluated them for anti-inflammatory and analgesic activities, indicating moderate effects in these areas (Debnath & Manjunath, 2011). Farag et al. (2012) also synthesized quinazolinone derivatives and assessed them for similar properties, confirming their potential as anti-inflammatory and analgesic agents (Farag et al., 2012).
Pro-Drug System for Cancer Therapy
Berry et al. (1997) explored the use of furanylmethyl group derivatives in pro-drug systems for cancer therapy, indicating the potential for selective release of therapeutic drugs in hypoxic solid tumors (Berry et al., 1997).
Properties
IUPAC Name |
3-[1-[2-(3-chloroanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-(furan-2-ylmethyl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClN4O5/c25-16-5-3-6-17(13-16)27-22(31)15-29-20-9-2-1-8-19(20)23(32)28(24(29)33)11-10-21(30)26-14-18-7-4-12-34-18/h1-9,12-13H,10-11,14-15H2,(H,26,30)(H,27,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAUQAQSPQZIQMW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=O)N2CC(=O)NC3=CC(=CC=C3)Cl)CCC(=O)NCC4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClN4O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.